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Compound of Interest

Compound Name: Avenalumic acid

Cat. No.: B1666149 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of avenalumic acid, a naturally occurring

phenolic acid. It details its chemical structure, physicochemical properties, biosynthetic

pathway, and relevant experimental methodologies, presenting key data in a structured format

for scientific and research applications.

Chemical Structure of Avenalumic Acid
Avenalumic acid is chemically defined as (2E,4E)-5-(4-hydroxyphenyl)penta-2,4-dienoic acid.

[1][2] Its structure consists of a phenol ring linked to a five-carbon pentadienoic acid chain with

two trans double bonds. This compound is a vinylogous extension of p-coumaric acid.

Molecular Formula: C₁₁H₁₀O₃[1][3][4]

Chemical Identifiers:

SMILES: C1=CC(=CC=C1/C=C/C=C/C(=O)O)O[1][3]

InChI: InChI=1S/C11H10O3/c12-10-7-5-9(6-8-10)3-1-2-4-11(13)14/h1-8,12H,(H,13,14)/b3-

1+,4-2+[1][3]

InChIKey: CYYTUYSFBHDJRH-ZPUQHVIOSA-N[1][3]
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The complete structure is 5-(4'-hydroxyphenyl)-2E,4E-pentadienoic acid, indicating an EE

orientation in the olefinic side chain.[5] It is also referred to as 4'-hydroxycinnamylidene-acetic

acid.[4][5]

Physicochemical and Spectroscopic Data
Avenalumic acid is a pale yellow, crystalline solid.[4][5] Key physicochemical and computed

properties are summarized below.

Property Value Reference

Molecular Weight 190.19 g/mol [1]

Monoisotopic Mass 190.062994177 Da [1]

Melting Point 217 °C [5]

Solubility Soluble in aqueous alkali [5]

Appearance (TLC)
Pale yellow spot, dark blue-

green under UV
[5]

XlogP (predicted) 2.1 [3]

Upon exposure to daylight or UV radiation, avenalumic acid undergoes photoisomerization.[5]

¹H-NMR Spectroscopic Data:

The proton nuclear magnetic resonance (¹H-NMR) parameters for the olefinic side chain of

avenalumic acid are detailed in the table below.
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Proton Chemical Shift (δ, ppm) Coupling Constant (J, Hz)

H-2 5.86 J₂,₃ = 15.3

H-3 7.33 J₃,₄ = 10.8

H-4 6.64 J₄,₅ = 15.7

H-5 6.93 J₅,₄ = 15.7

Data sourced from Collins et

al. (1991) as presented in

Cereals & Grains Association.

[5]

Biosynthesis of Avenalumic Acid
Avenalumic acid is synthesized in some bacteria, such as Streptomyces sp. RI-77, through a

novel biosynthetic pathway involving diazotization-dependent deamination.[6][7] The precursor,

3-aminoavenalumic acid (3-AAA), undergoes a two-step enzymatic conversion to yield

avenalumic acid.[6][7][8]

The key enzymes in this pathway are:

AvaA6: An ATP-dependent diazotase that catalyzes the diazotization of the amino group on

3-AAA using nitrous acid.[6][9]

AvaA7: An NAD(P)H-dependent reductase that substitutes the diazo group with a hydride ion

to form avenalumic acid.[6][9]

The biosynthetic pathway is illustrated in the diagram below.

Precursor Intermediate Product

3-Aminoavenalumic Acid (3-AAA) 3-Diazoavenalumic Acid (3-DAA)AvaA6, Nitrous Acid, ATP Avenalumic Acid (AVA)AvaA7, NAD(P)H
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Caption: Biosynthetic pathway of Avenalumic Acid.

Quantitative Enzymatic Data
Kinetic analysis of the enzyme AvaA7, which catalyzes the final step in avenalumic acid
biosynthesis, has been performed. The table below summarizes the kinetic parameters for the

denitrification of 3-diazoavenalumic acid (3-DAA).

Substrate Kₘ (μM) kcat (s⁻¹) kcat/Kₘ (M⁻¹s⁻¹)

NADPH 28 ± 2 0.38 ± 0.01 1.4 x 10⁴

3-DAA 11 ± 1 0.38 ± 0.01 3.5 x 10⁴

Data sourced from a

study on the p-

coumaric acid

biosynthetic gene

cluster.[9]

Experimental Protocols
The following sections detail the methodologies used for key experiments in the study of

avenalumic acid biosynthesis.

This protocol describes the expression of the avenalumic acid biosynthetic gene cluster (ava)

in a heterologous host, Streptomyces albus.

Vector Construction: The entire ava gene cluster is cloned into an appropriate expression

vector, such as pTYM-int, under the control of an inducible promoter (e.g., tipA promoter).

Transformation: The resulting plasmid is introduced into E. coli for propagation and then

transferred into the S. albus host strain via conjugation.

Culture and Induction: The recombinant S. albus-ava strain is cultivated in a suitable

production medium (e.g., R5A medium). Gene expression is induced at a specific growth
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phase by adding an inducer (e.g., thiostrepton).

Metabolite Extraction: After a period of incubation, the culture broth is harvested. The

supernatant is acidified and extracted with an organic solvent, such as ethyl acetate.

Analysis: The extracted metabolites are concentrated and analyzed by High-Performance

Liquid Chromatography (HPLC) coupled with a photodiode array detector and mass

spectrometry (LC-MS) to identify the production of avenalumic acid and its intermediates.[6]

This protocol outlines the in vitro characterization of the enzymes AvaA6 and AvaA7.

Protein Expression and Purification: The genes for AvaA6 and AvaA7 are cloned into

expression vectors and expressed in E. coli. The recombinant proteins are then purified

using affinity chromatography (e.g., Ni-NTA).

AvaA6 Assay (Diazotization):

A reaction mixture is prepared containing purified AvaA6, the substrate 3-

aminoavenalumic acid (3-AAA), ATP, and sodium nitrite (NaNO₂) in a suitable buffer.

The reaction is incubated and then quenched.

The formation of 3-diazoavenalumic acid (3-DAA) is monitored by HPLC at a

characteristic wavelength (e.g., 330 nm).[6]

AvaA7 Assay (Denitrification):

A reaction mixture is prepared containing purified AvaA7, the product from the AvaA6

assay (3-DAA), and a hydride donor (NADH or NADPH) in a buffer.

The reaction is incubated and analyzed by HPLC.

The conversion of 3-DAA to avenalumic acid (AVA) is monitored by observing the

appearance of the AVA peak and the disappearance of the 3-DAA peak.[6]

The workflow for these in vitro assays is depicted below.
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Caption: Workflow for in vitro enzymatic assays.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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